Cas no 1804515-35-2 (Ethyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate
• CAS No: 1804515-35-2
• MF: C₁₁H₈F₃NO₃S
• MW: 291.246332168579
• CID: 4959021
• Update Time: 2025-07-19

Ethyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO3S/c1-2-17-10(16)9-6(5-15)8(19)4-3-7(9)18-11(12,13)14/h3-4,19H,2H2,1H3
• InChI Key： CQYRVEYAZOJAQM-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C(C(=O)OCC)C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.2
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate

Recent Advances in the Study of Ethyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate (CAS: 1804515-35-2)

Ethyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate (CAS: 1804515-35-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, has shown potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of Ethyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate involves multi-step chemical reactions, often starting from commercially available precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more efficient exploration of its properties. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity, ensuring reliable data for subsequent studies.

One of the key areas of investigation has been the compound's potential as a building block for more complex molecules. Its reactive mercapto and cyano groups make it a versatile intermediate in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. Recent publications have highlighted its use in the development of inhibitors targeting specific enzymes or receptors, suggesting its utility in drug design.

In addition to its synthetic applications, Ethyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate has been studied for its biological activities. Preliminary in vitro assays have indicated that it may exhibit inhibitory effects on certain pathogenic enzymes, though further studies are needed to validate these findings and explore its mechanism of action. The trifluoromethoxy group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a promising candidate for further optimization.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacological profile. Current research is focused on elucidating its pharmacokinetics, toxicity, and potential side effects, which are critical for its transition from a research chemical to a therapeutic agent. Collaborative efforts between chemists, biologists, and pharmacologists are essential to address these gaps and unlock its full potential.

In conclusion, Ethyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate (CAS: 1804515-35-2) represents a valuable tool in chemical biology and drug discovery. Its unique structural features and reactivity profile offer numerous opportunities for the development of novel therapeutics. Ongoing research aims to further explore its applications and overcome existing challenges, paving the way for its potential use in clinical settings.